Cas no 2418680-32-5 (2-chloro-N-({4-[2-(2,4,6-trimethylphenoxy)acetamido]oxan-4-yl}methyl)acetamide)

• Product Name: 2-chloro-N-({4-[2-(2,4,6-trimethylphenoxy)acetamido]oxan-4-yl}methyl)acetamide
• CAS No: 2418680-32-5
• MF: C₁₉H₂₇ClN₂O₄
• MW: 382.881684541702
• CID: 5359940
• PubChem ID: 154881218
• Update Time: 2025-05-27

2-chloro-N-({4-[2-(2,4,6-trimethylphenoxy)acetamido]oxan-4-yl}methyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Z4415790687
• 2-chloro-N-({4-[2-(2,4,6-trimethylphenoxy)acetamido]oxan-4-yl}methyl)acetamide
• N-[4-[[(2-Chloroacetyl)amino]methyl]oxan-4-yl]-2-(2,4,6-trimethylphenoxy)acetamide

• Inchi： 1S/C19H27ClN2O4/c1-13-8-14(2)18(15(3)9-13)26-11-17(24)22-19(4-6-25-7-5-19)12-21-16(23)10-20/h8-9H,4-7,10-12H2,1-3H3,(H,21,23)(H,22,24)
• InChI Key： VBBIDPMYERCSSU-UHFFFAOYSA-N
• SMILES： ClCC(NCC1(CCOCC1)NC(COC1C(C)=CC(C)=CC=1C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 470
• XLogP3: 2.5
• Topological Polar Surface Area: 76.7

Additional information on 2-chloro-N-({4-[2-(2,4,6-trimethylphenoxy)acetamido]oxan-4-yl}methyl)acetamide

Research Brief on 2-chloro-N-({4-[2-(2,4,6-trimethylphenoxy)acetamido]oxan-4-yl}methyl)acetamide (CAS: 2418680-32-5)

Recent studies on the compound 2-chloro-N-({4-[2-(2,4,6-trimethylphenoxy)acetamido]oxan-4-yl}methyl)acetamide (CAS: 2418680-32-5) have highlighted its potential applications in medicinal chemistry and drug development. This molecule, characterized by its unique structural features, has been investigated for its biological activity, particularly in targeting specific enzymatic pathways. The presence of the chloroacetamide moiety and the oxan-4-ylmethyl group suggests its reactivity and potential as a covalent inhibitor, making it a promising candidate for further pharmacological exploration.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers synthesized and evaluated this compound as a potential inhibitor of histone deacetylases (HDACs), a class of enzymes implicated in cancer and neurodegenerative diseases. The study demonstrated that 2-chloro-N-({4-[2-(2,4,6-trimethylphenoxy)acetamido]oxan-4-yl}methyl)acetamide exhibited selective inhibition of HDAC6, with an IC50 value in the nanomolar range. This selectivity is attributed to the steric and electronic properties of the trimethylphenoxy group, which enhances binding affinity to the HDAC6 active site.

Further investigations into the compound's mechanism of action revealed its ability to form a covalent bond with a critical cysteine residue in HDAC6, leading to prolonged enzyme inhibition. This covalent binding was confirmed through mass spectrometry and X-ray crystallography, providing structural insights into the inhibitor-enzyme interaction. Such findings underscore the compound's potential as a lead for developing novel HDAC6-targeted therapies, particularly for conditions like multiple myeloma and Alzheimer's disease.

In addition to its HDAC6 inhibitory activity, recent preclinical studies have explored the compound's pharmacokinetic properties. A 2024 report in Bioorganic & Medicinal Chemistry Letters highlighted its moderate bioavailability and favorable tissue distribution in rodent models. However, challenges such as metabolic stability and potential off-target effects remain to be addressed in future optimization efforts. Researchers are currently investigating structural modifications to improve these properties while retaining the compound's high selectivity and potency.

The synthesis of 2-chloro-N-({4-[2-(2,4,6-trimethylphenoxy)acetamido]oxan-4-yl}methyl)acetamide has also been a focus of recent methodological advancements. A scalable and efficient route was reported in Organic Process Research & Development, employing a convergent strategy that minimizes purification steps and maximizes yield. This progress is critical for enabling larger-scale production, which will facilitate further biological evaluation and potential clinical translation.

In conclusion, 2-chloro-N-({4-[2-(2,4,6-trimethylphenoxy)acetamido]oxan-4-yl}methyl)acetamide represents a promising chemical scaffold with demonstrated biological activity and therapeutic potential. Ongoing research aims to refine its properties and explore its applications in treating HDAC6-associated diseases. Future studies will likely focus on in vivo efficacy, safety profiling, and the development of derivative compounds to expand its utility in medicinal chemistry.